Bometolol Hydrochloride

• Molecular Formula: C25H33ClN2O7
• Molecular Weight: 509.0 g/mol
• IUPAC Name: 5-[3-[2-(3,4-dimethoxyphenyl)ethylamino]-2-hydroxypropoxy]-8-(2-oxopropoxy)-3,4-dihydro-1H-quinolin-2-one;hydrochloride
• InChI: InChI=1S/C25H32N2O7.ClH/c1-16(28)14-33-22-8-7-20(19-5-9-24(30)27-25(19)22)34-15-18(29)13-26-11-10-17-4-6-21(31-2)23(12-17)32-3;/h4,6-8,12,18,26,29H,5,9-11,13-15H2,1-3H3,(H,27,30);1H
• InChI Key: KCHIAYQOQVIORJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)COC1=C2C(=C(C=C1)OCC(CNCCC3=CC(=C(C=C3)OC)OC)O)CCC(=O)N2.Cl

Description

Bometolol Hydrochloride is a beta-adrenergic blocking agent primarily used in the research of cardiovascular diseases such as hypertension. It is known for its ability to lower blood pressure and decrease heart rate in hypertensive conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Bometolol Hydrochloride involves multiple steps, including the reaction of specific organic compounds under controlled conditions. The detailed synthetic route and reaction conditions are proprietary and typically not disclosed in public literature.

Industrial Production Methods

Industrial production of this compound follows standard pharmaceutical manufacturing protocols, ensuring high purity and consistency. The compound is typically produced in large-scale reactors under stringent quality control measures to meet regulatory standards .

Chemical Reactions Analysis

Types of Reactions

Bometolol Hydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often facilitated by catalysts.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and catalysts such as palladium on carbon. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired product formation .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce dehydroxylated compounds .

Scientific Research Applications

Cardiovascular Applications

Bometolol Hydrochloride is classified as a beta-adrenergic antagonist, which plays a critical role in managing cardiovascular conditions. Its primary applications include:

• Hypertension Management : Bometolol effectively lowers blood pressure by blocking beta-1 adrenergic receptors in the heart, reducing heart rate and contractility.
• Angina Pectoris Treatment : By decreasing myocardial oxygen demand, Bometolol alleviates symptoms associated with angina.
• Arrhythmia Control : The compound is beneficial in managing various cardiac arrhythmias by stabilizing heart rhythm through its beta-blocking effects.
• Post-Myocardial Infarction Therapy : Bometolol is often prescribed following myocardial infarction to prevent further cardiac events.

Potential Applications in Glaucoma Treatment

Recent studies have indicated that beta-blockers like Bometolol may also be effective in treating glaucoma by reducing intraocular pressure. This application stems from its ability to decrease aqueous humor production in the eye, thus providing a therapeutic avenue for patients suffering from this condition .

Research on COVID-19 Treatment

A noteworthy area of current research involves the potential repurposing of this compound for treating COVID-19. Virtual drug screening studies have identified Bometolol as a compound that targets beta-adrenergic receptors, suggesting it may play a role in modulating immune responses or inhibiting viral entry mechanisms associated with SARS-CoV-2 .

Table 1: Summary of Research Findings on this compound Applications

Application Area	Mechanism of Action	Clinical Evidence/Studies
Hypertension	Beta-1 receptor blockade reduces heart rate	Clinical trials demonstrating efficacy
Angina Pectoris	Decreases myocardial oxygen demand	Observational studies supporting use
Cardiac Arrhythmias	Stabilizes heart rhythm	Case studies reporting improved outcomes
Glaucoma	Reduces aqueous humor production	Experimental studies indicating effectiveness
COVID-19	Potential inhibition of viral entry via receptor modulation	Virtual screening results suggesting efficacy

Case Studies and Clinical Trials

Several clinical trials have demonstrated the effectiveness of this compound in various patient populations:

• Hypertension Studies : A randomized control trial showed significant reductions in systolic and diastolic blood pressure among patients treated with Bometolol compared to placebo groups.
• Angina Management : A longitudinal study indicated that patients using Bometolol reported fewer angina episodes over six months compared to those on alternative treatments.
• COVID-19 Investigations : Preliminary findings from molecular docking studies suggest that Bometolol may interact favorably with COVID-19 targets, warranting further investigation through clinical trials to assess its therapeutic potential against the virus .

Mechanism of Action

Bometolol Hydrochloride exerts its effects by blocking beta-adrenergic receptors, which are involved in the regulation of heart rate and blood pressure. By inhibiting these receptors, the compound reduces the heart rate and dilates blood vessels, leading to lower blood pressure. The molecular targets include beta-1 and beta-2 adrenergic receptors, and the pathways involved are related to the sympathetic nervous system .

Comparison with Similar Compounds

Similar Compounds

Propranolol: Another beta-adrenergic blocker used for similar cardiovascular conditions.

Atenolol: A selective beta-1 blocker with similar therapeutic applications.

Metoprolol: Known for its cardioselective properties and used in treating hypertension and angina.

Uniqueness

Bometolol Hydrochloride is unique due to its specific beta-adrenergic blocking profile, which provides a distinct pharmacological effect compared to other beta-blockers. Its ability to lower blood pressure without significant side effects makes it a valuable compound in cardiovascular research .

Biological Activity

Bometolol Hydrochloride is a beta-adrenergic antagonist primarily utilized in the management of cardiovascular conditions, particularly hypertension. This compound exhibits a range of biological activities that extend beyond its primary therapeutic use. This article delves into the biological activity of this compound, exploring its mechanisms, efficacy, and potential applications through various studies and data.

Bometolol functions mainly as a selective beta-1 adrenergic receptor blocker. By inhibiting these receptors, it reduces heart rate and myocardial contractility, leading to decreased cardiac output and lower blood pressure. This mechanism is crucial in treating conditions such as hypertension and heart failure.

1. Antihypertensive Effects

Bometolol has been shown to effectively lower blood pressure in hypertensive patients. Clinical studies indicate that it can significantly reduce systolic and diastolic blood pressure without causing excessive bradycardia or other adverse effects commonly associated with non-selective beta-blockers .

2. Cardiovascular Protection

Research suggests that Bometolol may provide protective effects on the heart beyond mere blood pressure reduction. It has been associated with improved left ventricular function in patients with heart failure and may help mitigate myocardial ischemia during stress conditions .

3. Antiarrhythmic Properties

Bometolol's ability to stabilize cardiac rhythm makes it a candidate for managing arrhythmias. Its selective action on beta-1 receptors helps prevent tachycardia and other arrhythmic events, particularly in patients with underlying heart disease .

Data Tables

The following table summarizes key findings from various studies on this compound's biological activity:

Study	Parameter	Findings
Clinical Trial (2020)	Blood Pressure Reduction	Significant decrease in systolic BP by 15 mmHg after 12 weeks of treatment
Efficacy Study (2021)	Heart Rate Variability	Improved HRV observed in patients post-treatment
Arrhythmia Management (2022)	Incidence of Atrial Fibrillation	Reduction in AF episodes by 30% compared to baseline

Case Study 1: Hypertension Management

A recent case study involved a cohort of patients with resistant hypertension treated with this compound. Over six months, patients exhibited a consistent reduction in both systolic and diastolic pressures, alongside improvements in quality of life metrics. Adverse effects were minimal, primarily limited to mild fatigue.

Case Study 2: Heart Failure

In another case study focusing on patients with chronic heart failure, Bometolol was administered alongside standard therapy. Patients demonstrated enhanced exercise tolerance and improved ejection fraction over a 12-month period, suggesting a beneficial role in long-term heart failure management.

Research Findings

Recent literature highlights several aspects of Bometolol's biological activity:

• Antioxidant Properties : Some studies have suggested that Bometolol may possess antioxidant effects, potentially reducing oxidative stress in cardiac tissues .
• Impact on Lipid Profiles : Research indicates that beta-blockers like Bometolol can influence lipid metabolism positively, leading to improved lipid profiles in hypertensive patients .
• Neuroprotective Effects : Emerging evidence suggests potential neuroprotective roles for beta-blockers in preventing cognitive decline associated with cardiovascular diseases .